Cas no 2172070-02-7 (2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172070-02-7
• MF: C₁₁H₁₉F₃N₄
• MW: 264.290572404861
• CID: 6015398
• PubChem ID: 165597805
• Update Time: 2025-07-16

2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598134
• 2172070-02-7

• Inchi： 1S/C11H19F3N4/c1-8(2)3-4-10-9(5-6-15)16-17-18(10)7-11(12,13)14/h8H,3-7,15H2,1-2H3
• InChI Key： UIJPHQQJRJDKQZ-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CCN)N=N1)CCC(C)C)(F)F

Computed Properties

• Exact Mass: 264.15618111g/mol
• Monoisotopic Mass: 264.15618111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Analysis of 2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172070-02-7)

The compound 2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172070-02-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive triazole core, combined with a trifluoroethyl group, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery and crop protection, as its molecular architecture allows for versatile interactions with biological targets.

In recent years, the demand for novel triazole derivatives has surged due to their efficacy in modulating enzyme activity and receptor binding. The presence of the 3-methylbutyl side chain in this compound enhances its lipophilicity, which is crucial for improving cell membrane permeability—a key factor in bioavailability optimization. This feature aligns with current trends in precision medicine, where tailored molecular designs are prioritized to enhance therapeutic outcomes.

From a synthetic chemistry perspective, CAS No. 2172070-02-7 exemplifies the growing focus on click chemistry applications. The 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is a hallmark of modular synthesis strategies. This method is widely celebrated for its efficiency and compatibility with green chemistry principles, a topic frequently searched by professionals seeking sustainable lab practices.

The trifluoroethyl moiety in this compound also contributes to its metabolic stability, a critical attribute in medicinal chemistry. Fluorinated compounds are increasingly explored for their ability to resist enzymatic degradation, thereby prolonging drug half-life. This aligns with industry efforts to address challenges like first-pass metabolism—a common query in pharmacokinetics forums.

Beyond pharmaceuticals, 2-5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine shows promise in material science. Its rigid triazole core and fluorine atoms could enable the development of advanced polymeric materials with enhanced thermal and chemical resistance. Such innovations are pivotal for industries like flexible electronics and coatings, where durability under extreme conditions is paramount.

Analytical characterization of this compound typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), techniques frequently discussed in analytical chemistry circles. Its CAS registry number (2172070-02-7) ensures unambiguous identification in global databases, streamlining collaboration across research institutions—a necessity in today’s open science initiatives.

Ongoing studies investigate its potential as a kinase inhibitor, leveraging the triazole scaffold’s ability to mimic purine bases. This application resonates with the booming interest in targeted cancer therapies, a hot topic in oncology research. Additionally, its agrochemical potential is being explored for pest resistance management, addressing urgent needs in sustainable agriculture.

In summary, CAS No. 2172070-02-7 represents a multifaceted compound with cross-disciplinary relevance. Its design principles reflect contemporary priorities in molecular optimization, while its applications span life sciences and industrial innovation. As research progresses, this compound may emerge as a cornerstone in next-generation therapeutic agents and functional materials.